Cas no 303984-84-1 (1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE))

• Product Name: 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE)
• CAS No: 303984-84-1
• MF: C₂₁H₁₂Cl₂F₃N₃O
• MW: 450.240693092346
• CID: 5269146
• Update Time: 2026-03-09

1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE)
• (3E)-3-{2-[2,6-dichloro-4-(trifluoromethyl)phenyl]hydrazin-1-ylidene}-1-phenyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C21H12Cl2F3N3O/c22-15-10-12(21(24,25)26)11-16(23)19(15)28-27-18-14-8-4-5-9-17(14)29(20(18)30)13-6-2-1-3-7-13/h1-11,28H
• InChI Key： CMGPXIFJIKCDPE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(=NNC2=C(Cl)C=C(C(F)(F)F)C=C2Cl)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE)

Introduction to 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) and Its Significance in Modern Chemical Research

1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE, with the CAS number 303984-84-1, represents a compound of considerable interest in the realm of pharmaceutical and chemical research. This heterocyclic molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The compound's unique framework, incorporating both indole and hydrazone moieties, positions it as a versatile scaffold for further derivatization and exploration.

The structural composition of 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) is notable for its combination of electron-withdrawing and electron-donating groups. The presence of a trifluoromethyl group at the para position relative to the chlorine atoms in the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the hydrazone functional group introduces reactivity that can be exploited in further chemical transformations.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds with potential therapeutic benefits. The indole core is particularly significant in this context, as it is a common structural motif found in numerous bioactive natural products and pharmaceuticals. Researchers have been exploring various derivatives of indole to identify new molecules with improved pharmacological properties. The compound in question, 303984-84-1, stands out as a promising candidate due to its unique structural features and the potential for further functionalization.

One of the most compelling aspects of 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) is its versatility as a synthetic intermediate. The hydrazone moiety can undergo various reactions, including nucleophilic addition, oxidation, and cyclization, allowing for the construction of more complex molecular architectures. This reactivity makes it an attractive building block for designing molecules with specific biological activities. For instance, modifications at the indole ring or the phenyl ring could lead to compounds with enhanced binding affinity to target proteins or enzymes.

The pharmaceutical industry has shown particular interest in indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and neurological disorders. The structural features of 303984-84-1, such as the presence of chlorine and trifluoromethyl groups, are known to influence molecular interactions with biological targets. These groups can modulate electronic properties and steric hindrance, thereby affecting binding affinity and selectivity.

Recent studies have highlighted the importance of computational methods in drug discovery and molecular design. Molecular modeling techniques can be employed to predict the binding modes of 1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE) to biological targets such as receptors or enzymes. These simulations can provide valuable insights into how structural modifications might enhance pharmacological activity. Additionally, virtual screening methods can be used to identify potential lead compounds from large libraries of molecules.

The synthesis of 303984-84-1 presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in building carbon-carbon bonds essential for constructing heterocyclic frameworks. Furthermore, modern spectroscopic techniques like NMR spectroscopy and mass spectrometry play a crucial role in confirming the structural integrity of synthesized compounds.

The hydrazone functional group is particularly noteworthy for its role in medicinal chemistry. Hydrazones have been explored as intermediates in the synthesis of various bioactive molecules, including antitumor agents and antimicrobial compounds. The reactivity of hydrazones allows for facile introduction of additional functional groups or for their transformation into other heterocyclic systems. This flexibility makes them valuable tools for designing molecules with tailored properties.

In conclusion,1-PHENYL-1H-INDOLE-2,3-DIONE 3-(N-[2,6-DICHLORO-4-(TRIFLUOROMETHYL)PHENYL]HYDRAZONE (CAS no 303984-84-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive scaffold for further exploration. As our understanding of molecular interactions continues to evolve,303984-84-1 may play a crucial role in the development of novel therapeutic agents that address unmet medical needs.